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Introduction

4-(2-Bromoethyl)-2-methoxyphenol is a substituted phenol derivative with potential
applications as a key intermediate in organic synthesis, particularly in the development of novel
pharmaceutical agents. Its structure, featuring a reactive bromoethyl group and a guaiacol (2-
methoxyphenol) core, makes it a versatile building block for introducing a phenoxyethyl moiety
into target molecules. This guide provides a comprehensive overview of the known chemical
properties, a plausible synthetic approach, predicted spectroscopic characteristics, and
potential applications of this compound, alongside essential safety information. It is important to
note that while the fundamental properties of 4-(2-Bromoethyl)-2-methoxyphenol are
documented, extensive experimental data in the public domain is limited. Therefore, this guide
combines available information with expert-driven predictions based on established chemical
principles and data from structurally related compounds.
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Physicochemical Properties

A summary of the core physicochemical properties of 4-(2-Bromoethyl)-2-methoxyphenol is
presented below. These properties are fundamental for its handling, storage, and application in
synthetic chemistry.

Property Value Source
CAS Number 164788-88-9 [1]
Molecular Formula CoH11BrO:2 [1][2]
Molecular Weight 231.09 g/mol [1112]
Pale-yellow to Yellow-brown
Appearance ] [1]
Solid
Purity 95% [1]

1S/C9H11BrO2/c1-12-9-6-7(4-

InChl 5-10)2-3-8(9)11/h2-3,6,11H,4- [1]
5H2,1H3
YTUAZRBURCEDLB-

InChlKey [1]
UHFFFAOYSA-N

SMILES COclccc(CCBr)cclO [2]
Inert atmosphere, room

Storage (2]
temperature

Note: Experimental data on properties such as melting point, boiling point, and solubility for 4-
(2-Bromoethyl)-2-methoxyphenol are not readily available in the literature. Based on
structurally similar compounds, it is expected to be a solid at room temperature with limited
solubility in water and good solubility in common organic solvents like chloroform and
methanol.

Synthesis and Mechanism

While a specific, detailed experimental protocol for the synthesis of 4-(2-Bromoethyl)-2-
methoxyphenol is not widely published, a plausible and logical synthetic route can be devised
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from commercially available starting materials. A common approach would involve the
electrophilic bromination of a suitable precursor. One such precursor is 4-(2-hydroxyethyl)-2-
methoxyphenol, which can be synthesized from homovanillic acid.

Proposed Synthetic Pathway

A feasible two-step synthesis starting from homovanillic acid (4-hydroxy-3-methoxyphenylacetic
acid) is outlined below. This pathway leverages the well-established reduction of a carboxylic
acid to an alcohol, followed by a bromination reaction.

1. LiAlH4 or BHs

2. Aqueous Workup 4-(2-Hydroxyethyl)-2-methoxyphenODM@-(Z-BrOmoethyl)-2-methoxyphenoD

Click to download full resolution via product page

Caption: Proposed synthesis of 4-(2-Bromoethyl)-2-methoxyphenol.

Detailed Experimental Protocol (Hypothetical)

The following protocol is a proposed method and should be adapted and optimized based on
laboratory-specific conditions and safety assessments.

Step 1: Reduction of Homovanillic Acid to 4-(2-Hydroxyethyl)-2-methoxyphenol

e To a stirred suspension of lithium aluminum hydride (LiAlH4) in anhydrous tetrahydrofuran
(THF) under an inert atmosphere (e.g., argon or nitrogen), add a solution of homovanillic
acid in anhydrous THF dropwise at 0 °C.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

e Upon completion, carefully quench the reaction by the sequential dropwise addition of water,
followed by a 15% aqueous solution of sodium hydroxide, and then more water.

 Filter the resulting solid and wash it thoroughly with THF.
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Concentrate the filtrate under reduced pressure to yield the crude 4-(2-hydroxyethyl)-2-
methoxyphenol.

Purify the crude product by silica gel column chromatography.

Step 2: Bromination of 4-(2-Hydroxyethyl)-2-methoxyphenol

Dissolve the purified 4-(2-hydroxyethyl)-2-methoxyphenol in a suitable aprotic solvent such
as dichloromethane (DCM) or diethyl ether.

Cool the solution to 0 °C in an ice bath.

Slowly add phosphorus tribromide (PBrs3) or a concentrated solution of hydrobromic acid
(HBr) to the stirred solution.

Allow the reaction to proceed at 0 °C to room temperature, monitoring by TLC.
Once the reaction is complete, quench it by carefully pouring the mixture into ice-water.
Separate the organic layer, and extract the aqueous layer with the organic solvent.

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

Purify the crude product by column chromatography to obtain 4-(2-bromoethyl)-2-
methoxyphenol.

Spectroscopic Characterization (Predicted)

Detailed spectroscopic data for 4-(2-Bromoethyl)-2-methoxyphenol is not readily available.

However, based on its structure, the following spectral characteristics can be predicted.

'H NMR Spectroscopy (Predicted)

Aromatic Protons (3H): Three signals in the aromatic region (typically & 6.5-7.5 ppm),
exhibiting splitting patterns consistent with a 1,2,4-trisubstituted benzene ring.

Methoxy Protons (3H): A singlet around & 3.8-4.0 ppm.
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o Bromoethyl Protons (4H): Two triplets, one for the -CHz- group adjacent to the aromatic ring
(likely around & 2.9-3.2 ppm) and another for the -CH2z-Br group (likely downfield, around &
3.5-3.8 ppm).

e Phenolic Proton (1H): A broad singlet that may be exchangeable with D20, typically in the
region of & 5.0-6.0 ppm, but its chemical shift can be highly dependent on solvent and
concentration.

3C NMR Spectroscopy (Predicted)

o Aromatic Carbons (6C): Six signals in the aromatic region (6 110-150 ppm). The carbons
attached to the oxygen atoms will be the most downfield.

e Methoxy Carbon (1C): A signal around & 55-60 ppm.

o Bromoethyl Carbons (2C): A signal for the carbon attached to the aromatic ring (around & 35-
40 ppm) and a signal for the carbon bearing the bromine atom (around & 30-35 ppm).

Infrared (IR) Spectroscopy (Predicted)

¢ O-H Stretch: A broad band in the region of 3200-3600 cm~1 corresponding to the phenolic
hydroxy! group.

e C-H Stretch (Aromatic): Peaks around 3000-3100 cm1.
o C-H Stretch (Aliphatic): Peaks in the region of 2850-3000 cm™1.
e C=C Stretch (Aromatic): Peaks around 1500-1600 cm~1.

e C-O Stretch: Strong absorptions in the 1000-1300 cm~? region for the aryl ether and the
phenol.

o C-Br Stretch: A signal in the fingerprint region, typically around 500-600 cm~1.

Mass Spectrometry (Predicted)

e Molecular lon (M*): The mass spectrum should show a molecular ion peak and an M+2 peak
of nearly equal intensity, which is characteristic of a compound containing one bromine atom.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8066292?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

For CoH117°BrOz, the expected m/z would be around 230, and for CoH1181BrO2, around 232.

o Fragmentation: Common fragmentation patterns would likely involve the loss of the bromine
atom, the bromoethyl group, and potentially the methoxy group.

Reactivity and Potential Applications

The chemical reactivity of 4-(2-Bromoethyl)-2-methoxyphenol is dictated by its functional
groups: the phenolic hydroxyl, the methoxy group, and the primary alkyl bromide.

4-(2-Bromoethyl)-2-methoxyphenol

A%enolic ‘OHl'CHzBNa:iC Ring

O-Alkylation/Acylation Nucleophilic Substitution Electrophilic Aromatic Substitution

Click to download full resolution via product page
Caption: Key reactive sites of 4-(2-Bromoethyl)-2-methoxyphenol.

» Phenolic Hydroxyl Group: This group can undergo O-alkylation, O-acylation, and other
reactions typical of phenols. It also activates the aromatic ring towards electrophilic
substitution.

o Bromoethyl Group: The primary alkyl bromide is susceptible to nucleophilic substitution (Sn2)
reactions, allowing for the introduction of a variety of functional groups (e.g., amines, thiols,

cyanides).

e Aromatic Ring: The ring is activated by the hydroxyl and methoxy groups, making it
amenable to further electrophilic aromatic substitution, although the positions of substitution
will be directed by the existing groups.

Given its structure, 4-(2-Bromoethyl)-2-methoxyphenol is a promising intermediate for the
synthesis of a range of target molecules in drug discovery. It can serve as a precursor for
compounds with potential applications as:
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» Beta-blocker Analogs: The structurally related compound, 4-(2-methoxyethyl)phenol, is a key
intermediate in the synthesis of Metoprolol.[3]

» Scaffolds for Bioactive Molecules: The guaiacol moiety is present in numerous natural
products and pharmacologically active compounds.

Safety and Handling

While a specific, comprehensive Safety Data Sheet (SDS) for 4-(2-Bromoethyl)-2-
methoxyphenol is not widely available, general precautions for handling brominated aromatic
compounds should be followed. Based on data for similar compounds like 4-bromo-2-
methoxyphenol, the following hazards should be considered[4][5]:

o Skin and Eye Irritation: Likely to cause skin and serious eye irritation.
e Respiratory Irritation: May cause respiratory irritation.
Recommended Safety Precautions:

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, safety goggles, and a lab coat.[6][7]

» Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.[6][7]

» Handling: Avoid inhalation of dust and contact with skin and eyes. Wash hands thoroughly
after handling.[6][7]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away
from oxidizing agents.[2]

In case of exposure, seek immediate medical attention. For skin contact, wash with plenty of
soap and water. For eye contact, rinse cautiously with water for several minutes.[6][7]

Conclusion

4-(2-Bromoethyl)-2-methoxyphenol is a chemical intermediate with significant potential for
applications in pharmaceutical and chemical synthesis. While comprehensive experimental
data is currently sparse, this guide provides a foundational understanding of its properties, a
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plausible synthetic route, predicted spectroscopic characteristics, and key safety considerations
based on established chemical principles and data from analogous structures. As research
involving this compound progresses, it is anticipated that a more detailed experimental profile
will become available. Researchers and drug development professionals are encouraged to
use this guide as a starting point for their work with this versatile building block, while always
adhering to rigorous safety protocols and conducting appropriate analytical characterization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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